Cas no 1648864-57-6 (N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine)

• Product Name: N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine
• CAS No: 1648864-57-6
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• MDL: MFCD27578179
• CID: 4610551
• PubChem ID: 75487758
• Update Time: 2025-05-22

N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine Chemical and Physical Properties

Names and Identifiers

• N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine
• tert-Butyl 3-((2-ethoxy-2-oxoethyl)sulfonyl)azetidine-1-carboxylate
• C12H21NO6S
• YQC86457
• SB50914
• Y2962
• F51793
• tert-butyl 3-(2-ethoxy-2-oxoethyl)sulfonylazetidine-1-carboxylate
• DB-120077
• SCHEMBL16415500
• tert-butyl 3-(2-ethoxy-2-oxoethanesulfonyl)azetidine-1-carboxylate
• AKOS026673520
• MFCD27578179
• 1648864-57-6
• BS-16116
• CS-0161278

• MDL： MFCD27578179
• Inchi： 1S/C12H21NO6S/c1-5-18-10(14)8-20(16,17)9-6-13(7-9)11(15)19-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： IGXXGOLIRLUANO-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(C1CN(C(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 307.10895856g/mol
• Monoisotopic Mass: 307.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.4

Additional information on N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine

Recent Advances in the Application of N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine (CAS: 1648864-57-6) in Chemical Biology and Pharmaceutical Research

N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine (CAS: 1648864-57-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and azetidine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The BOC (tert-butoxycarbonyl) protecting group enhances its stability, making it a valuable tool in synthetic chemistry.

One of the most notable advancements in the use of N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine is its role in the synthesis of novel small-molecule inhibitors targeting enzymes such as cathepsins and caspases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, achieving nanomolar inhibition constants. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

In addition to its applications in enzyme inhibition, N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine has been explored as a building block for the construction of peptidomimetics. Peptidomimetics are synthetic molecules designed to mimic the biological activity of peptides while offering improved stability and bioavailability. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the use of this compound in the synthesis of azetidine-based peptidomimetics that target G-protein-coupled receptors (GPCRs). The study reported enhanced binding affinity and selectivity, suggesting promising avenues for drug development in neurological and metabolic disorders.

The compound's utility extends beyond traditional drug discovery into the realm of chemical biology, where it has been employed as a probe for studying protein sulfonation and sulfonylation events. Sulfonation is a post-translational modification that plays a crucial role in regulating protein function and cellular signaling. A 2022 study in ACS Chemical Biology utilized N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine to develop sulfonate-based probes for labeling and detecting sulfonated proteins in live cells. This innovative approach provides new insights into the dynamic nature of protein sulfonation and its implications in disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for the efficient preparation of this compound, leveraging palladium-catalyzed cross-coupling reactions. This advancement could facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, N-BOC-3-[(2-ethoxy-2-oxoethane)sulfonyl]azetidine (CAS: 1648864-57-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span enzyme inhibition, peptidomimetic design, and protein sulfonation studies, offering numerous opportunities for innovation in drug discovery. Continued research into its synthetic optimization and biological applications will likely yield further breakthroughs in the coming years.